Cas no 35983-75-6 (2(5H)-Thiophenone, 4-methyl-)

• Product Name: 2(5H)-Thiophenone, 4-methyl-
• CAS No: 35983-75-6
• MF: C₅H₆OS
• MW: 114.165540218353
• CID: 3949737
• PubChem ID: 54239389
• Update Time: 2025-06-12

2(5H)-Thiophenone, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Thiophenone, 4-methyl-
• 2-Hydroxy-4-methylthiophene
• SCHEMBL14164313
• EN300-1850727
• CS-0282195
• 4-methylthiophen-2-ol
• 35983-75-6
• AKOS015942426
• 89323-39-7

• Inchi： 1S/C5H6OS/c1-4-2-5(6)7-3-4/h2-3,6H,1H3
• InChI Key： QOXPPAKVNWXMBT-UHFFFAOYSA-N
• SMILES： S1C(=CC(=C1)C)O

Computed Properties

• Exact Mass: 114.01393598g/mol
• Monoisotopic Mass: 114.01393598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrothiophenes Dihydrothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrothiophenes

Additional information on 2(5H)-Thiophenone, 4-methyl-

Recent Advances in the Study of 2(5H)-Thiophenone, 4-methyl- (CAS: 35983-75-6) in Chemical Biology and Pharmaceutical Research

The compound 2(5H)-Thiophenone, 4-methyl- (CAS: 35983-75-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2(5H)-Thiophenone, 4-methyl- as a key intermediate in the synthesis of various bioactive molecules. Its thiophene core structure, combined with the methyl substitution at the 4-position, offers a versatile scaffold for the development of novel pharmaceuticals. Researchers have explored its utility in the design of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

One of the most notable advancements is the compound's application in the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2(5H)-Thiophenone, 4-methyl- exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The study reported IC50 values in the nanomolar range, suggesting high specificity and potential for further optimization.

In addition to its role in kinase inhibition, 2(5H)-Thiophenone, 4-methyl- has been investigated for its antimicrobial properties. A recent publication in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel thiophene-based analogs with broad-spectrum activity against Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics.

Another area of interest is the compound's potential in neurodegenerative disease research. Preliminary studies have shown that 2(5H)-Thiophenone, 4-methyl- derivatives can modulate the activity of gamma-secretase, an enzyme implicated in the production of amyloid-beta peptides in Alzheimer's disease. While these findings are still in the early stages, they open new avenues for the development of disease-modifying therapies.

Despite these promising developments, challenges remain in the optimization of 2(5H)-Thiophenone, 4-methyl- derivatives for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural modifications and in vivo studies. However, the compound's versatility and demonstrated biological activities make it a valuable candidate for future drug discovery efforts.

In conclusion, the latest research on 2(5H)-Thiophenone, 4-methyl- (CAS: 35983-75-6) underscores its potential as a multifaceted tool in chemical biology and pharmaceutical development. Continued exploration of its derivatives and mechanisms of action will likely yield new therapeutic agents for a range of diseases, from cancer to infectious and neurodegenerative disorders.